Cas no 97630-01-8 (1-3-(Trifluoromethyl)benzenesulfonylpiperazine)

• Product Name: 1-3-(Trifluoromethyl)benzenesulfonylpiperazine
• CAS No: 97630-01-8
• MF: C₁₁H₁₃F₃N₂O₂S
• MW: 294.293331861496
• CID: 3031692
• PubChem ID: 2305612
• Update Time: 2025-08-05

1-3-(Trifluoromethyl)benzenesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL]PIPERAZINE
• 1-{[3-(trifluoromethyl)phenyl]sulfonyl}piperazine
• 1-(3-Trifluoromethyl-benzenesulfonyl)-piperazine
• AKOS001046768
• CS-0221066
• 1-[3-(trifluoromethyl)phenyl]sulfonylpiperazine
• 1-(3-(trifluoromethyl)phenylsulfonyl)piperazine
• 1-([3-(trifluoromethyl)phenyl]sulfonyl)piperazine
• G39062
• HMS1631H16
• AB00722252-01
• EN300-08274
• SCHEMBL2306745
• MS-0989
• A1-03563
• 97630-01-8
• MFCD00227437
• Z56951811
• 1-(3-Trifluoromethylbenzenesulfonyl)piperazine
• 1-((3-(Trifluoromethyl)phenyl)sulfonyl)piperazine
• 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine
• 823-131-2
• 1-(3-(trifluoromethyl)benzenesulfonyl)piperazine
• 1-3-(Trifluoromethyl)benzenesulfonylpiperazine

• Inchi： 1S/C11H13F3N2O2S/c12-11(13,14)9-2-1-3-10(8-9)19(17,18)16-6-4-15-5-7-16/h1-3,8,15H,4-7H2
• InChI Key： HIYPETNTYHIVOH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 294.065
• Monoisotopic Mass: 294.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.8Ų